N,N-Dimethyl-2-[5-[(2-oxo-1,3-oxazolidin-4-yl)methyl]-1H-indol-3-yl]ethanamine oxide
N,N-Dimethyl-2-[5-[(2-oxo-1,3-oxazolidin-4-yl)methyl]-1H-indol-3-yl]ethanamine oxide
Brand Name:
Vulcanchem
CAS No.:
251451-30-6
VCID:
VC0022616
InChI:
InChI=1S/C16H21N3O3/c1-19(2,21)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-22-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20)
SMILES:
C[N+](C)(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)[O-]
Molecular Formula:
C₁₆H₂₁N₃O₃
Molecular Weight:
303.36 g/mol
N,N-Dimethyl-2-[5-[(2-oxo-1,3-oxazolidin-4-yl)methyl]-1H-indol-3-yl]ethanamine oxide
CAS No.: 251451-30-6
Reference Standards
VCID: VC0022616
Molecular Formula: C₁₆H₂₁N₃O₃
Molecular Weight: 303.36 g/mol
CAS No. | 251451-30-6 |
---|---|
Product Name | N,N-Dimethyl-2-[5-[(2-oxo-1,3-oxazolidin-4-yl)methyl]-1H-indol-3-yl]ethanamine oxide |
Molecular Formula | C₁₆H₂₁N₃O₃ |
Molecular Weight | 303.36 g/mol |
IUPAC Name | N,N-dimethyl-2-[5-[(2-oxo-1,3-oxazolidin-4-yl)methyl]-1H-indol-3-yl]ethanamine oxide |
Standard InChI | InChI=1S/C16H21N3O3/c1-19(2,21)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-22-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20) |
Standard InChIKey | GZYCQRZFJIZOKU-UHFFFAOYSA-N |
Isomeric SMILES | C[N+](C)(CCC1=CNC2=C1C=C(C=C2)C[C@H]3COC(=O)N3)[O-] |
SMILES | C[N+](C)(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)[O-] |
Canonical SMILES | C[N+](C)(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)[O-] |
Synonyms | (4S)-4-[[3-[2-(Dimethyloxidoamino)ethyl]-1H-indol-5-yl]methyl-2-oxazolidinone; |
PubChem Compound | 10335139 |
Last Modified | Nov 11 2021 |
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